Cas no 3840-05-9 ( )
structure
Product Name:
CAS No:3840-05-9
MF:C18H14O6S2
MW:390.430162906647
CID:923465
PubChem ID:347822
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AC1L886Q; 1,4-Bis-benzolsulfonyloxy-benzol; Hydrochinonbenzolsulfonat; Quinol dibenzolsulphonat; CTK1C5292; 1,4-bis(benzenesulfonyloxy)benzene; NSC406693; 1,4-bis-benzenesulfonyloxy-benzene; ZINC01599373;
- DTXSID70324427
- AKOS025150666
- 4-[(BENZENESULFONYL)OXY]PHENYL BENZENESULFONATE
- 1,4-bis(benzenesulfonyloxy)benzene
- 3840-05-9
- [4-(benzenesulfonyloxy)phenyl] benzenesulfonate
- 1,4-bis(phenylsulfonyloxy)benzene
- NSC406693
- NSC-406693
-
-
- Inchi: 1S/C18H14O6S2/c19-25(20,17-7-3-1-4-8-17)23-15-11-13-16(14-12-15)24-26(21,22)18-9-5-2-6-10-18/h1-14H
- InChI Key: YABVILCILGOKJI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)OS(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 390.02322
- Monoisotopic Mass: 390.02318051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 86.74
Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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